Cas no 3233-70-3 (β-Estradiol 3,17-Disulfate)

β-Estradiol 3,17-Disulfate structure
β-Estradiol 3,17-Disulfate structure
Product name:β-Estradiol 3,17-Disulfate
CAS No:3233-70-3
MF:C18H24O8S2
MW:432.508363723755
CID:313059
PubChem ID:66430

β-Estradiol 3,17-Disulfate Chemical and Physical Properties

Names and Identifiers

    • Estra-1,3,5(10)-triene-3,17-diol(17b)-, 3,17-bis(hydrogen sulfate)
    • 17beta-Estradiol-3,17-disulfate
    • 17beta-Estradiol disulfate
    • [(1S,3aS,3bR,9bS,11aS)-11a-methyl-7-(sulfooxy)-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl]oxidanesulfonic acid
    • Estradiol 3,17beta-disulfate
    • estradiol disulfate
    • CHEMBL1162492
    • SF3WLQ8DVX
    • [(8R,9S,13S,14S,17S)-13-methyl-3-sulooxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] hydrogen sulate
    • SCHEMBL231199
    • Estra-1,3,5(10)-triene-3,17-diol (17beta)-, bis(hydrogen sulfate)
    • Estradiol-3,17-disulfate
    • Estradiol 3,17-disulfate
    • E2-3S-17S
    • Q27077227
    • UNII-SF3WLQ8DVX
    • NS00015206
    • [(1S,10R,11S,14S,15S)-15-methyl-5-(sulfooxy)tetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-2(7),3,5-trien-14-yl]oxidanesulfonic acid
    • [(8R,9S,13S,14S,17S)-13-methyl-3-sulfooxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] hydrogen sulfate
    • 3233-70-3
    • 17beta-Estradiol 3,17-disulfate
    • GTPL8802
    • CHEBI:184771
    • LMST05020041
    • 17-Beta-Estradiol-3,17-beta-sulfate
    • Estra-1,3,5(10)-triene-3,17-diol (17beta)-, 3,17-bis(hydrogen sulfate)
    • β-Estradiol 3,17-Disulfate
    • Inchi: InChI=1S/C18H24O8S2/c1-18-9-8-14-13-5-3-12(25-27(19,20)21)10-11(13)2-4-15(14)16(18)6-7-17(18)26-28(22,23)24/h3,5,10,14-17H,2,4,6-9H2,1H3,(H,19,20,21)(H,22,23,24)/t14-,15-,16+,17+,18+/m1/s1
    • InChI Key: VPLAJGAMHNQZIY-ZBRFXRBCSA-N
    • SMILES: OS(OC1C=CC2[C@H]3CC[C@@]4([C@H](CC[C@H]4[C@@H]3CCC=2C=1)OS(=O)(O)=O)C)(=O)=O

Computed Properties

  • Exact Mass: 432.09132
  • Monoisotopic Mass: 432.09126007g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 798
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 144Ų

Experimental Properties

  • PSA: 127.2

β-Estradiol 3,17-Disulfate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
E888973-1g
β-Estradiol 3,17-Disulfate
3233-70-3
1g
790.00 2021-08-13
TRC
E888973-250mg
β-Estradiol 3,17-Disulfate
3233-70-3
250mg
265.00 2021-08-13
TRC
E888973-100mg
β-Estradiol 3,17-Disulfate
3233-70-3
100mg
130.00 2021-08-13
TRC
E888973-500mg
β-Estradiol 3,17-Disulfate
3233-70-3
500mg
495.00 2021-08-13
TRC
E888973-50mg
β-Estradiol 3,17-Disulfate
3233-70-3
50mg
85.00 2021-08-13

β-Estradiol 3,17-Disulfate Related Literature

Recommend Articles

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.